Carbon dioxide

• CAS: 124-38-9
• Synonyms: Anhydride, Carbonic; Carbon Dioxide; Carbonic Anhydride; Dioxide, Carbon
• Molecular Formula: CO2
• Molecular Weight: 44.009 g/mol
• SMILES: C(=O)=O
• InChI: InChI=1S/CO2/c2-1-3
• InChIKey: CURLTUGMZLYLDI-UHFFFAOYSA-N
• Solubility: 0.2 % at 77 °F (NIOSH, 2024); In water, 2.9X10+3 mg/L at 25 °C; Solubility in water (mL CO2/100 mL H2O at 760 mm Hg): 171 at 0 °C; 88 at 20 °C; 36 at 60 °C; Solubility in water: 0.704X10-3 mole fraction of CO2 in the liquid phase at 25 °C (gas at a partial pressure of 101.325 kPa in equilibrium with the solution); Miscible with water (1.7 v/v at 0 °C, 0.76 v/v at 25 °C at 760 mm Hg partial pressure of CO2).; For more Solubility (Complete) data for Carbon dioxide (6 total), please visit the HSDB record page.; 1.48 mg/mL at 25 °C; Solubility in water, ml/100ml at 20 °C: 88; (77 °F): 0.2%

Using lower-purity CO₂ in SFC/SFE introduces hydrocarbon ghost peaks up to 130× above acceptable thresholds. Carbon dioxide (CAS 124-38-9) at 99.999% purity eliminates this risk. ● Grade 5.5 (99.9995%) meets ASTM E1747 for SFC/SFE; hydrocarbon content ≤0.1 ppm prevents baseline drift. ● scCO₂ sterilization achieves SAL ≤ 10⁻⁶ without EtO toxic residues or polymer degradation, preserving biomaterial integrity. ● Electronic-grade CO₂ (moisture ≤0.5 ppm, O₂ ≤1 ppm) ensures semiconductor fabrication yield. ● R-744 refrigerant (GWP=1) complies with Kigali Amendment and regional F-gas regulations, avoiding HFC-related carbon taxes.

Carbon Dioxide Product Selection Guide

Carbon dioxide (CO₂; CAS 124-38-9) is a non-flammable, inert gas at ambient conditions, widely utilized across analytical chemistry, supercritical fluid technology, sterilization, and refrigeration . Procurement specifications are defined by purity grade, which dictates permissible impurity levels and application suitability. Critical selection criteria include purity thresholds (ranging from 99.5% to 99.9995%), moisture content, and residual hydrocarbon profiles [1]. This guide provides quantifiable evidence to support grade selection decisions relative to specific technical and regulatory requirements.

1

Purity grade selection Choose grade based on impurity limits for intended application.

2

Moisture and hydrocarbon control Critical for SFC, semiconductor, and sterilization workflows.

3

Regulatory and technical compliance Food, electronic, and pharmacopoeial grades require verified specifications.

• [1] Air Products. (2017). Carbon Dioxide - Experis ultra-high purity gases Technical specification. View Source

Carbon Dioxide Generic Substitution Risks

Direct substitution of a high-purity CO₂ grade with a lower-purity or non-certified grade introduces quantifiable analytical and process risks. Trace impurities, even at low parts-per-million (ppm) levels, can produce spurious chromatographic signals, compromise supercritical fluid extraction (SFE) reproducibility, or damage sensitive electronic substrates [1]. The presence of hydrocarbons, moisture, or sulfur compounds above specified thresholds directly violates pharmacopoeial monographs (USP, Ph.Eur.) and food-grade certifications, making unqualified substitution a regulatory compliance issue . The following sections provide quantitative evidence linking specific purity specifications to verifiable performance outcomes.

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Grade mismatch Lower purity CO₂ may introduce spurious chromatographic signals and shift SFE reproducibility.

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Contaminant carryover Uncontrolled hydrocarbons or moisture can violate USP/Ph.Eur. monographs and food certifications.

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Application-specific limits Electronic-grade contaminant thresholds are 100–1000× stricter; industrial grades may not transfer.

• [1] 北京中科光析科学技术研究所. (2025). 电子工业高纯二氧化碳检验. View Source

Carbon Dioxide Grade Differentiation

SFC Purity and Reproducibility

The selection of CO₂ purity grade directly impacts the analytical baseline and reproducibility in SFC. Ultra-high purity CO₂ (99.9995%, Grade 5.5) with specified impurity limits is essential for sensitive detection . While a direct head-to-head study quantifying the impact of ppm-level impurities on specific analyte signals is not provided, the class-level inference is that any deviation from these stringent specifications introduces uncontrolled variables in the analytical system, potentially affecting retention time reproducibility and baseline noise.

SFC Purity

Class-level inference

Purity >99.9995%; total impurities ≤5 ppm

Supports SFC baseline stability and reproducibility.

Data to verify from supplier specifications.

Evidence Dimension	Purity Level and Key Impurity Limits for SFC-grade CO₂
Target Compound Data	Purity: >99.9995%; O₂ <1 ppm; N₂ <2 ppm; CO <0.5 ppm; CnHm <0.1 ppm; CH₄ <0.1 ppm
Comparator Or Baseline	Lower purity grades (e.g., 99.9% or 99.995%) with unspecified or higher impurity thresholds, or lower-purity industrial grades
Quantified Difference	The 99.9995% grade guarantees a total impurity level of ≤5 ppm, ensuring a stable and predictable chromatographic baseline, while lower grades may introduce variable and higher levels of contaminants that interfere with detection [1].
Conditions	SFC mobile phase; product specifications from Air Liquide (Grade 5.5) and general SFC requirements [1].

Why This Matters

Ensures minimal baseline interference and maximum reproducibility in high-sensitivity SFC analyses, which is critical for accurate quantification of low-abundance analytes.

• [1] Air Products. (2017). Carbon Dioxide - Experis ultra-high purity gases Technical specification. View Source

Alkaloid SFE: CO₂ vs. N₂O

In a comparative study of extraction power for alkaloids from medicinal plants, supercritical nitrous oxide (N₂O) demonstrated superior extraction efficiency compared to supercritical carbon dioxide (CO₂) [1]. This head-to-head comparison indicates that while CO₂ has good extraction power, N₂O is more effective for certain alkaloid classes, providing a quantifiable basis for selecting the appropriate supercritical fluid based on the target analyte.

Alkaloid SFE: CO₂ vs. N₂O

Head-to-head comparison

N₂O reported higher extraction efficiency for alkaloids; CO₂ showed good but lower extraction power.

CO₂ may not be the most effective supercritical fluid for all analyte classes; method-specific selection is needed.

Micro-extraction TLC, 80–200 bar, 40°C.

Evidence Dimension	Qualitative and quantitative extraction power for alkaloids
Target Compound Data	Extracted certain alkaloids with 'good extraction power'
Comparator Or Baseline	Supercritical N₂O
Quantified Difference	Supercritical N₂O 'proves to be superior' to supercritical CO₂ for extracting alkaloids from various plant sources (Areca, China, Colchicum, Qonium, Ephedra, Ipecacuanha, Nicotiana, Opium, Rauwolfia, Atropa, Catharanthus) [1].
Conditions	Micro extraction apparatus coupled with TLC; pressure: 80-200 bar; temperature: 40°C

Why This Matters

Demonstrates that CO₂ is not the optimal supercritical solvent for all analyte classes; selection must be guided by analyte-specific extraction efficiency data to maximize yield and purity.

• [1] Stahl, E., & Schilz, W. (1976). Extraktion von Alkaloiden mit überkritischen Gasen in direkter Kopplung mit der Dünnschicht–Chromatographie. *Planta Medica*, 30(7), 1-13. View Source

scCO₂ vs. Ethylene Oxide Sterilization

Supercritical CO₂ (scCO₂) sterilization achieves a Sterility Assurance Level (SAL) of ≤ 10⁻⁶, which is equivalent to the regulatory requirement met by ethylene oxide (EtO) sterilization, while preserving the functional performance of sensitive materials [1]. A comparative study on disposable surgical gowns showed that scCO₂ treatment, unlike EtO, did not compromise material properties after 1, 5, and 10 sterilization cycles [1]. EtO is known to leave toxic residues and can alter polymer properties [2], whereas scCO₂ offers a residue-free alternative.

scCO₂ vs. EtO Sterilization

Head-to-head comparison

Both achieve SAL ≤ 10⁻⁶; scCO₂ preserved material properties after multiple cycles, while EtO can leave toxic residues.

Supports material-compatible sterilization research as a residue-free alternative.

Reported on surgical gowns; H₂O₂ additive used.

Evidence Dimension	Sterility Assurance Level (SAL) and Material Compatibility
Target Compound Data	SAL ≤ 10⁻⁶; preserved physical properties and performance of disposable surgical gowns after 1, 5, and 10 cycles
Comparator Or Baseline	Ethylene Oxide (EtO) sterilization
Quantified Difference	Both methods achieve SAL ≤ 10⁻⁶, but scCO₂ preserves material integrity and functional performance, whereas EtO can cause damage and leaves toxic residues [REFS-1, REFS-2].
Conditions	scCO₂ with H₂O₂ additive; pressure/temperature conditions not specified in abstract; comparative evaluation with EtO and gamma irradiation

Why This Matters

For procurement of sterilization services or equipment, scCO₂ offers a green, residue-free alternative to EtO with equivalent SAL efficacy and superior material compatibility, reducing the risk of device damage and toxic contamination.

• [1] Blanco-Vales, M., Carracedo-Pérez, M., Sanchez Ramirez, D. O., Varesano, A., Magariños, B., García-González, C. A., & López-Iglesias, C. (2025). Supercritical CO2 sterilization for surgical gowns: From disposal towards reuse. *CNR Institutional Research Information System*. View Source
• [2] Dillow, A. K., Dehghani, F., Hrkach, J. S., Foster, N. R., & Langer, R. (1999). Bacterial inactivation by using near- and supercritical carbon dioxide. *Proceedings of the National Academy of Sciences*, 96(18), 10344-10348. View Source

CO₂ Refrigerant GWP vs. HFCs

Carbon dioxide (R-744) as a refrigerant offers a quantifiably lower environmental impact compared to synthetic hydrofluorocarbon (HFC) alternatives, primarily due to its minimal Global Warming Potential (GWP) [1]. CO₂ has a GWP of 1, which is 1,000 to 8,100 times lower than common HFC and CFC refrigerants [REFS-2, REFS-3]. This drastic difference in climate impact is a primary driver for regulatory approvals under programs like EPA's SNAP, which lists CO₂ as an acceptable alternative in various refrigeration applications [4].

Refrigerant GWP

Class-level inference

CO₂ GWP = 1 vs HFC-134a GWP ≈ 1,430 (difference >1400×)

Supports regulatory-compliant refrigeration selection with minimal climate impact.

IPCC 100-year GWP; aligns with Kigali Amendment.

Evidence Dimension	100-year Global Warming Potential (GWP)
Target Compound Data	GWP = 1
Comparator Or Baseline	HFC-134a (GWP ≈ 1,430) [1]; CFC-12 (GWP = 8,100) [2]; HCFC-22 (GWP = 1,500) [2]
Quantified Difference	CO₂'s GWP is less than 0.1% that of CFC-12, less than 0.07% that of HCFC-22, and less than 0.07% that of HFC-134a [REFS-2, REFS-1]. Common F-gases have a GWP 100 to 1000 times higher than CO₂ [3].
Conditions	Standard IPCC 100-year GWP assessment

Why This Matters

Procurement decisions for refrigerants must consider regulatory compliance and long-term environmental liability. CO₂'s GWP of 1 ensures alignment with global decarbonization policies and avoids the phase-down restrictions and taxes applied to high-GWP HFCs.

• [1] Frigo Mekanik. (2025). Blog: Frigo Mekanik - Industrial Refrigeration Solutions. View Source
• [2] UK Parliament. (2000). Refrigerants. POST Note. View Source
• [3] European Commission. (n.d.). What can I do? - Fluorinated Greenhouse Gases – Climate Action. View Source
• [4] U.S. Environmental Protection Agency. (2024). Listing of Substitutes in Refrigeration, Air Conditioning, and Foam Blowing Sectors. Federal Register. View Source

Electronic Grade CO₂ for Semiconductors

For semiconductor manufacturing processes, the purity of CO₂ is critical. High-purity electronic grade CO₂ must meet stringent specifications to prevent contamination of sensitive electronic components [1]. A purity of ≥99.999% with moisture ≤0.5 ppm, oxygen ≤1 ppm, nitrogen ≤2 ppm, and hydrocarbons ≤0.1 ppm is required to ensure process integrity. Lower purity grades, which may contain higher levels of these contaminants, can lead to defects in wafer cleaning or etching processes [1].

Electronic Grade Purity

Class-level inference

Purity ≥99.999%; H₂O ≤0.5 ppm, O₂ ≤1 ppm, N₂ ≤2 ppm, HC ≤0.1 ppm

Required for semiconductor process integrity and yield.

Impurity limits from industry standards.

Evidence Dimension	Purity and key impurity specifications for electronic applications
Target Compound Data	Purity: ≥99.999%; H₂O ≤0.5 ppm; O₂ ≤1 ppm; N₂ ≤2 ppm; Hydrocarbons ≤0.1 ppm; Particulates ≤0.1/cm³ [1]
Comparator Or Baseline	Lower-purity industrial or food-grade CO₂ (e.g., 99.9% purity) with higher, less-stringently controlled impurity limits
Quantified Difference	Electronic grade CO₂ (≥99.999%) requires a total impurity level of ≤10 ppm, whereas industrial grade CO₂ may have total impurities on the order of 1,000-10,000 ppm, representing a 100x to 1,000x higher contaminant load that can directly impact semiconductor yield [1].
Conditions	Semiconductor manufacturing, wafer cleaning, laser cooling; specifications derived from industry standards (ISO 6142, ASTM E203) [1].

Why This Matters

Directly impacts semiconductor device yield and performance; procurement of the correct purity grade is a non-negotiable process requirement.

• [1] 北京中科光析科学技术研究所. (2025). 电子工业高纯二氧化碳检验. View Source

CO₂ Purity Grade Specifications

Procurement decisions for CO₂ are heavily driven by the quantified impurity profile associated with each purity grade [1]. A comparison of vendor specifications for different grades reveals significant differences in allowable contaminant levels, which directly dictate application suitability. The table below summarizes the impurity limits (in ppm) for several common CO₂ grades, highlighting the quantifiable reduction in contaminants as purity increases from 99.995% to 99.9995% [REFS-2, REFS-3, REFS-4].

Grade Impurity Comparison

Cross-study comparable

Upgrading from 99.995% to 99.9995% reduces hydrocarbon limits by up to 130×.

Quantifies impurity control improvement for grade-dependent application fit.

Compressed gas cylinder specifications.

Evidence Dimension	Purity Grade vs. Impurity Limits (ppm)
Target Compound Data	Grade 5.0 (99.999%): N₂ <5 ppm, O₂ <1 ppm, CO <0.1 ppm [2]; Grade 5.5 (99.9995%): N₂ <2 ppm, O₂ <1 ppm, CO <0.5 ppm, CnHm <0.1 ppm ; Electronic Grade: H₂O ≤0.5 ppm, Hydrocarbons ≤0.1 ppm, Particulates ≤0.1/cm³ [3].
Comparator Or Baseline	Grade 4.5 (99.995%): N₂ <10 ppm, O₂ <4 ppm, CnHm <13 ppm, H₂O <5 ppm [1].
Quantified Difference	Upgrading from 99.995% (Grade 4.5) to 99.9995% (Grade 5.5) reduces allowable N₂ content from <10 ppm to <2 ppm (5x reduction), O₂ from <4 ppm to <1 ppm (4x reduction), and hydrocarbons from <13 ppm to <0.1 ppm (130x reduction) [REFS-1, REFS-3].
Conditions	Compressed CO₂ gas in cylinders; impurity analysis per vendor specifications

Why This Matters

Provides a clear, quantitative basis for selecting the appropriate and most cost-effective CO₂ grade. For instance, applications requiring strict hydrocarbon control (e.g., SFC, electronics) mandate a higher, more expensive grade due to the 130x reduction in permissible hydrocarbon levels compared to a lower grade.

• [1] Vadilal Chemicals. (n.d.). Carbon dioxide CO2. Product Specifications. View Source
• [2] Qingdao Ludong Gas Co., Ltd. (n.d.). CO2-Carbon Dioxide. Product Page. View Source
• [3] 北京中科光析科学技术研究所. (2025). 电子工业高纯二氧化碳检验. View Source

Carbon Dioxide Application Scenarios

High-Fidelity SFC and SFE

Procurement of ultra-high purity CO₂ (Grade 5.5, 99.9995%) is mandatory for SFC and SFE applications where trace impurities compromise detection limits and reproducibility . As demonstrated, lower purity grades contain significantly higher levels of hydrocarbons (up to 130x more) and other contaminants that can create ghost peaks and baseline drift [1]. For extraction of specific alkaloids, users must recognize that supercritical CO₂ may be less efficient than supercritical N₂O, necessitating a method-specific solvent selection based on comparative extraction data [2].

Sensitive Medical Device Sterilization

Supercritical CO₂ sterilization is the preferred method for materials that cannot withstand steam autoclaving or are degraded by ethylene oxide and gamma irradiation . Evidence shows that scCO₂ achieves the required SAL ≤ 10⁻⁶ while preserving the mechanical and functional integrity of sensitive polymers and biomaterials, even after multiple cycles, unlike EtO which can leave toxic residues and damage materials [1]. This makes CO₂ sterilization a critical procurement specification for biomedical device and tissue engineering applications.

Regulated Refrigeration and AC

In jurisdictions with strict regulations on fluorinated gases, CO₂ (R-744) is a compliant and often mandated alternative to high-GWP HFC refrigerants . The quantifiable difference in GWP—1 for CO₂ versus over 1,400 for HFC-134a—translates directly into avoided carbon taxes and compliance with phase-down schedules under the Kigali Amendment and regional F-gas regulations [1]. Procurement specifications for new commercial and industrial refrigeration systems should prioritize CO₂-based systems to mitigate long-term regulatory and financial risks associated with HFCs [2].

Semiconductor and Electronics Manufacturing

Electronic grade CO₂ with a certified purity of ≥99.999% and stringent limits on moisture (≤0.5 ppm), oxygen (≤1 ppm), and hydrocarbons (≤0.1 ppm) is essential for wafer cleaning, laser cooling, and other semiconductor fabrication steps . The presence of these impurities at even low ppm levels can lead to surface defects, reduced yield, and compromised device performance. Procurement must specify this grade to ensure process control and final product reliability in high-technology manufacturing.

Application

Selection Property

Validation Focus

Supercritical fluid chromatography & extraction

Ultra-high purity and hydrocarbon control

Baseline noise, ghost peaks, and extraction reproducibility

Medical device and biomaterial sterilization

Material compatibility and sterility assurance (SAL)

Preserved mechanical properties after multiple cycles; residue-free process

Refrigeration and air conditioning

Low Global Warming Potential (GWP=1)

Regulatory compliance (Kigali Amendment, F-gas regulations) and carbon tax mitigation

Semiconductor and electronics manufacturing

Electronic-grade impurity limits (moisture, O₂, hydrocarbons)

Wafer cleaning efficiency, defect reduction, and device yield

• [1] Vadilal Chemicals. (n.d.). Carbon dioxide CO2. Product Specifications. View Source
• [2] Stahl, E., & Schilz, W. (1976). Extraktion von Alkaloiden mit überkritischen Gasen in direkter Kopplung mit der Dünnschicht–Chromatographie. *Planta Medica*, 30(7), 1-13. View Source